Stereochemistry-Driven Cytotoxicity in Pancreatic Cancer Cells
For monofunctional 3-chloropiperidines (M-CePs), the (S)-configured enantiomer at the piperidine 3-position (d-1) exhibits approximately 40-fold greater cytotoxicity than the (R)-enantiomer (l-1) against BxPC-3 pancreatic cancer cells [1]. Specifically, d-1 (S) showed IC₅₀ values of 7 ± 2 nM (BxPC-3), 181 ± 80 nM (HCT-15 colorectal), and 102 ± 30 nM (2008 ovarian), while l-1 (R) yielded IC₅₀ values of 274 ± 170 nM, 5,640 ± 3,103 nM, and 4,600 ± 1,490 nM, respectively, in the same panel [1]. Both enantiomers substantially outperformed the clinical nitrogen mustard chlorambucil, which gave IC₅₀ values of 75,300 ± 5,110 nM (BxPC-3), 49,700 ± 3,310 nM (HCT-15), and 12,500 ± 2,050 nM (2008) [1]. Although these data are derived from simpler M-CeP scaffolds rather than the target compound itself, they establish that the (S) configuration at the piperidine 3-position is a critical determinant of cytotoxic potency within this chemotype, and that the target compound's (R) configuration at this position places it in a distinct activity class [1].
| Evidence Dimension | Cytotoxicity (MTT IC₅₀) against BxPC-3 pancreatic, HCT-15 colorectal, and 2008 ovarian cancer cell lines (72 h treatment) |
|---|---|
| Target Compound Data | Not directly tested; target bears (R) configuration at the piperidine 3-position, structurally analogous to the less-potent l-1 enantiomer class |
| Comparator Or Baseline | M-CeP d-1 (S-enantiomer at piperidine 3-position): BxPC-3 IC₅₀ = 7 ± 2 nM; HCT-15 IC₅₀ = 181 ± 80 nM; 2008 IC₅₀ = 102 ± 30 nM. M-CeP l-1 (R-enantiomer): BxPC-3 IC₅₀ = 274 ± 170 nM; HCT-15 IC₅₀ = 5,640 ± 3,103 nM; 2008 IC₅₀ = 4,600 ± 1,490 nM. Chlorambucil reference: BxPC-3 IC₅₀ = 75,300 ± 5,110 nM |
| Quantified Difference | Eudismic ratio d-1/l-1 ≈ 40 (BxPC-3); l-1 is ~275–2750-fold more potent than chlorambucil across the panel; stereochemistry at the piperidine 3-position alone alters potency by up to ~40-fold |
| Conditions | MTT assay; HCT-15 (colorectal), 2008 (ovarian), BxPC-3 (pancreatic) carcinoma cell lines; 72 h treatment; IC₅₀ calculated by four-parameter logistic model (P < 0.05) |
Why This Matters
Demonstrates that the piperidine 3-position stereochemistry is not a passive structural feature but a potent driver of ~40-fold cytotoxicity differences, making the defined (R) configuration of the target compound an essential selection criterion for structure-activity studies in anticancer drug discovery.
- [1] Carraro, C., Francke, A., Sosic, A., Göttlich, R., & Gatto, B. (2019). Behind the Mirror: Chirality Tunes the Reactivity and Cytotoxicity of Chloropiperidines as Potential Anticancer Agents. ACS Medicinal Chemistry Letters, 10(4), 552–557. DOI: 10.1021/acsmedchemlett.8b00580. Table 1, Figures 2–3. View Source
